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Compound of Interest

Compound Name: H-Lys(Fmoc)-OH

Cat. No.: B613354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

H-Lys(Fmoc)-OH powder, a key reagent in peptide synthesis and other biochemical

applications. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining the integrity of experimental outcomes.

Compound Identification and Properties
H-Lys(Fmoc)-OH, or Nε-(9-Fluorenylmethoxycarbonyl)-L-lysine, is a derivative of the amino

acid lysine where the epsilon-amino group is protected by a fluorenylmethoxycarbonyl (Fmoc)

group. This protection strategy is fundamental in solid-phase peptide synthesis (SPPS).

Table 1: Physical and Chemical Properties of H-Lys(Fmoc)-OH

Property Value

Chemical Formula C₂₁H₂₄N₂O₄

Molecular Weight 368.43 g/mol

Appearance White to off-white solid powder

Storage Temperature

2-8°C is recommended for long-term stability.[1]

Some suppliers suggest storage at -20°C for

extended periods.[2]
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Hazard Identification and Safety Precautions
While specific toxicity data such as LD50 or LC50 values for H-Lys(Fmoc)-OH are not readily

available, it is prudent to handle this compound with the care afforded to all laboratory

chemicals of unknown toxicity.[1][3][4][5] The primary hazards are associated with the powder

form, which can be easily inhaled or come into contact with skin and eyes.

Table 2: Hazard Summary and Recommended Precautions

Hazard Description
Recommended
Precautions

Inhalation
May cause respiratory tract

irritation.[3][5]

Handle in a well-ventilated

area, preferably within a

chemical fume hood, to avoid

inhaling dust particles.[6][7]

Skin Contact May cause skin irritation.[3]

Wear appropriate chemical-

resistant gloves and a lab coat.

[7] In case of contact, wash the

affected area immediately with

soap and plenty of water.[3]

Eye Contact May cause eye irritation.

Wear safety glasses with side

shields or goggles.[7] If contact

occurs, flush the eyes with

copious amounts of water for

at least 15 minutes.[3]

Ingestion
May be harmful if swallowed.

[3]

Do not eat, drink, or smoke in

the laboratory. Wash hands

thoroughly after handling.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling H-
Lys(Fmoc)-OH powder.
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Required Personal Protective Equipment

Safety Glasses with Side Shields or Goggles

Chemical-Resistant Gloves (e.g., Nitrile)

Safe Handling Achieved

Lab Coat

Use in Fume Hood (or Dust Mask for large quantities)

Before Handling H-Lys(Fmoc)-OH

Click to download full resolution via product page

Caption: Required PPE for handling H-Lys(Fmoc)-OH powder.

Experimental Protocols
Weighing H-Lys(Fmoc)-OH Powder
This protocol outlines the steps for safely weighing the powdered reagent.

Preparation: Ensure the weighing area, typically an analytical balance, is clean and located

within a chemical fume hood or a ventilated enclosure.

Don PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves.
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Tare the Weighing Vessel: Place a clean, dry weighing paper or boat on the balance and tare

it.

Dispense the Powder: Carefully dispense the desired amount of H-Lys(Fmoc)-OH powder

onto the weighing vessel using a clean spatula. Avoid creating dust clouds.

Record the Mass: Once the desired mass is obtained, close the balance door and record the

stable reading.

Clean-up: Tightly seal the H-Lys(Fmoc)-OH container and return it to its designated storage

location. Clean any spills on the balance and surrounding area immediately with a damp

cloth. Dispose of the weighing paper and any contaminated materials in the designated

chemical waste container.[6]

Preparation of a Stock Solution
This protocol describes the safe dissolution of H-Lys(Fmoc)-OH powder.

Solvent Selection: Based on experimental requirements, select an appropriate solvent. H-
Lys(Fmoc)-OH has good solubility in dimethylformamide (DMF) and is also soluble in other

organic solvents like dimethyl sulfoxide (DMSO).[2]

Procedure: a. In a chemical fume hood, add the weighed H-Lys(Fmoc)-OH powder to an

appropriate glass vial or flask. b. Using a calibrated pipette, add the desired volume of

solvent to the vessel. c. Cap the vessel securely and mix the contents by vortexing or gentle

agitation until the powder is completely dissolved. Mild heating may be required for some

solvents.[2] d. Clearly label the vessel with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the stock solution at -20°C or -80°C for long-term stability.[2] It is advisable to

aliquot the solution to avoid repeated freeze-thaw cycles.[2]

Caption: General workflow for safe handling of H-Lys(Fmoc)-OH.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures:
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Table 3: Emergency Procedures

Situation Action

Small Spill

Wearing appropriate PPE, carefully sweep or

scoop up the spilled material and place it in a

labeled container for chemical waste disposal.

[3] Avoid generating dust.

Large Spill

Evacuate the area. Contact your institution's

Environmental Health and Safety (EHS)

department for guidance on cleanup.

Skin Contact
Immediately wash the affected area with soap

and plenty of water.[3]

Eye Contact

Flush eyes with water for at least 15 minutes,

holding the eyelids open.[3] Seek medical

attention.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Rinse mouth with water. Do not induce vomiting.

[8] Seek immediate medical attention.

Disposal
Dispose of unused H-Lys(Fmoc)-OH powder and any contaminated materials (e.g., gloves,

weighing paper, pipette tips) in accordance with local, state, and federal regulations.[3] Classify

the waste as chemical waste and store it in a clearly labeled, sealed container until it can be

collected by a licensed hazardous waste disposal service.[6][7][9]

Role in Solid-Phase Peptide Synthesis (SPPS)
H-Lys(Fmoc)-OH is a critical building block in SPPS. The Fmoc group on the epsilon-amino

group of lysine prevents this side chain from participating in the peptide bond formation during

the elongation of the peptide chain.
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Role of H-Lys(Fmoc)-OH in SPPS
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Caption: Role of H-Lys(Fmoc)-OH in the SPPS workflow.

By adhering to the safety protocols and handling procedures outlined in this guide, researchers

can minimize risks and ensure the safe and effective use of H-Lys(Fmoc)-OH powder in their

work. Always consult your institution's specific safety guidelines and the manufacturer's Safety

Data Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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